Cas no 2249616-12-2 (4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid)

• Product Name: 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid
• CAS No: 2249616-12-2
• MF: C₁₅H₁₃NO₄S
• MW: 303.33302283287
• CID: 6390279
• PubChem ID: 138006178
• Update Time: 2025-05-24

4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2'-ethenesulfonamido-[1,1'-biphenyl]-4-carboxylic acid
• 2249616-12-2
• EN300-1726448
• Z3251743193
• 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid

• Inchi： 1S/C15H13NO4S/c1-2-21(19,20)16-14-6-4-3-5-13(14)11-7-9-12(10-8-11)15(17)18/h2-10,16H,1H2,(H,17,18)
• InChI Key： FWIWFVAHZAALEY-UHFFFAOYSA-N
• SMILES： S(C=C)(NC1C=CC=CC=1C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 303.05652907g/mol
• Monoisotopic Mass: 303.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 91.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid

4-[2-(Ethenylsulfonylamino)phenyl]benzoic Acid: A Comprehensive Overview

4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid (CAS No. 224961-12-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and functional groups, has been the subject of extensive research due to its potential applications in drug development and material science. The molecule consists of a benzoic acid moiety attached to a phenyl group, which is further substituted with an ethenylsulfonylamino group. This combination of functional groups imparts the compound with distinctive chemical and biological properties.

The benzoic acid core of this compound is a common structural element in many biologically active molecules, including antibiotics, anti-inflammatory agents, and antiviral drugs. The ethenylsulfonylamino group, on the other hand, introduces additional functionality, such as increased solubility and potential for hydrogen bonding. These properties make 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid a promising candidate for various applications in medicinal chemistry.

Recent studies have highlighted the importance of sulfonamide groups in drug design. The ethenylsulfonylamino group in this compound is particularly interesting due to its ability to modulate the electronic properties of the molecule. This modulation can enhance the compound's bioavailability and pharmacokinetic profile, making it more suitable for therapeutic use. Researchers have also explored the potential of this compound as a precursor for synthesizing more complex molecules with enhanced biological activity.

In terms of synthesis, 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods allow for precise control over the structure and purity of the final product. The use of modern synthetic techniques has also enabled researchers to optimize the reaction conditions, leading to higher yields and improved efficiency.

The biological activity of 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid has been studied extensively in vitro and in vivo. Early experiments have shown that this compound exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential as a lead compound for drug development. However, further research is needed to fully understand its mechanism of action and toxicity profile.

One area where 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid has shown particular promise is in the field of antiviral therapy. Recent studies have demonstrated that this compound can inhibit the replication of certain viruses by targeting key viral proteins. While these findings are still preliminary, they highlight the potential of this compound as a novel antiviral agent.

In addition to its therapeutic applications, 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid has also been investigated for its role in material science. The compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where it could contribute to improved device performance.

The synthesis and characterization of 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid have been reported in several peer-reviewed journals, with recent studies focusing on its structural elucidation and spectroscopic properties. Advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to confirm the compound's structure and stability.

From an environmental perspective, the synthesis and disposal of 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid must be carefully managed to minimize its impact on ecosystems. Researchers have explored green chemistry approaches to synthesize this compound using renewable resources and energy-efficient methods. These efforts align with global initiatives to promote sustainable chemical practices.

In conclusion, 4-[2-(Ethenylsulfonylamino)phenyl]benzoic acid (CAS No. 224961-12-2) is a versatile compound with significant potential in multiple fields. Its unique structure, functional groups, and biological activity make it an attractive target for further research and development. As new insights into its properties emerge, this compound is likely to play an increasingly important role in advancing both medicinal chemistry and materials science.